3-Amino-1-(2-methyl-1,3-thiazol-5-YL)propan-1-one

Specification

• Molecular Formula: C7H10N2OS
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 3-amino-1-(2-methyl-1,3-thiazol-5-yl)propan-1-one
• Standard InChI: InChI=1S/C7H10N2OS/c1-5-9-4-7(11-5)6(10)2-3-8/h4H,2-3,8H2,1H3
• Standard InChI Key: IQIRCSRIGHXIDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)C(=O)CCN

Introduction

Chemical Identity and Structural Properties

3-Amino-1-(2-methyl-1,3-thiazol-5-yl)propan-1-one (IUPAC name: 3-amino-1-(2-methyl-1,3-thiazol-5-yl)propan-1-one) is a heterocyclic organic compound with the molecular formula C₇H₁₀N₂OS and a molecular weight of 170.23 g/mol. Its structure features a thiazole core—a five-membered ring containing sulfur and nitrogen atoms—substituted with a methyl group at the 2-position and a propan-1-one moiety bearing an amino group at the 3-position (Table 1).

Table 1: Fundamental Chemical Properties

Property	Value/Descriptor
Molecular Formula	C₇H₁₀N₂OS
Molecular Weight	170.23 g/mol
IUPAC Name	3-amino-1-(2-methyl-1,3-thiazol-5-yl)propan-1-one
SMILES	CC1=NC=C(S1)C(=O)CCN
InChI Key	IQIRCSRIGHXIDR-UHFFFAOYSA-N
Solubility	Moderate in polar solvents (e.g., DMSO, ethanol)

The compound’s solubility profile arises from its hybrid polarity: the thiazole ring contributes hydrophobic character, while the carbonyl and amino groups enhance solubility in polar solvents. This balance makes it suitable for reactions in both aqueous and organic media.

Synthesis and Reaction Pathways

Synthetic Strategies

While no direct synthesis protocol for 3-amino-1-(2-methyl-1,3-thiazol-5-yl)propan-1-one is documented, analogous thiazole derivatives suggest viable routes. A prominent method involves multi-component reactions (MCRs), as demonstrated in the synthesis of 3-(2-aminothiazol-5-yl)-3-arylpropanoates. Adapting this approach:

• Thiazole Formation: Condensation of thiourea with α-halo ketones or esters generates the thiazole core.

• Side-Chain Introduction: Subsequent coupling of the thiazole with a β-keto-amine precursor via nucleophilic addition or condensation.

For example, Li et al. (2011) synthesized related thiazole-propanoates using a catalyst-free, one-pot four-component reaction of 2-aminothiazole, aldehydes, Meldrum’s acid, and alcohols. Modifying this protocol by replacing the alcohol with an amine nucleophile could yield the target compound’s β-keto-amine side chain.

Table 2: Hypothetical Synthesis Conditions

Component	Role
2-Methyl-1,3-thiazol-5-amine	Thiazole precursor
Aldehyde	Electrophilic coupling partner
Meldrum’s acid	Carbonyl source
Ammonia	Amino group donor

Reaction Dynamics

The compound’s reactivity is governed by two key sites:

• Thiazole Ring: Susceptible to electrophilic substitution at the 4-position due to electron-rich sulfur and nitrogen atoms.

• β-Keto-Amine Side Chain: The carbonyl group undergoes nucleophilic additions (e.g., Grignard reactions), while the amino group participates in condensations (e.g., Schiff base formation).

Physicochemical and Spectroscopic Data

Experimental data for this compound are sparse, but inferences from analogs suggest:

• IR Spectroscopy: Strong absorption bands at ~1650 cm⁻¹ (C=O stretch) and ~3300 cm⁻¹ (N-H stretch).

• NMR Spectroscopy:

  • ¹H NMR: δ 2.5 ppm (methyl group), δ 3.2–3.5 ppm (methylene protons), δ 6.6–6.8 ppm (thiazole C-H).

  • ¹³C NMR: δ 170–175 ppm (carbonyl carbon), δ 150–160 ppm (thiazole C-2 and C-5).

Challenges and Future Directions

Current limitations include:

• Synthetic Complexity: Multi-step routes and low yields.

• Data Gaps: Absence of toxicity, pharmacokinetic, and mechanistic studies.

Future research should prioritize:

• Optimizing one-pot synthesis protocols.

• Screening for biological activity against disease targets.

• Investigating stability under physiological conditions.